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Compound of Interest

Compound Name: 80-O16B

Cat. No.: B10829782 Get Quote

Providing essential safety and logistical information for the operational and disposal plans of

80-O16B, this document outlines the procedural, step-by-step guidance for its proper handling

and disposal. This information is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

80-O16B is an ionizable cationic lipidoid containing disulfide bonds, supplied as a 10 mg/ml

solution in ethanol.[1][2] Due to its chemical nature and the hazardous properties of its solvent,

specific procedures must be followed for its disposal to ensure the safety of laboratory

personnel and to comply with environmental regulations.

Hazard Identification and Safety Precautions
A comprehensive understanding of the hazards associated with 80-O16B is critical before

handling. According to its Safety Data Sheet (SDS), 80-O16B is classified as follows:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[3]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[3]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[3]

The solvent, ethanol, is a flammable liquid. Ethanol solutions with a concentration of 24% or

higher are classified as hazardous waste and are prohibited from drain disposal.[4]
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Personal Protective Equipment (PPE): When handling 80-O16B, appropriate personal

protective equipment must be worn. This includes:

Protective gloves

Protective clothing

Eye protection (safety goggles or face shield)

Face protection

Wash hands thoroughly after handling.[3]

Step-by-Step Disposal Procedure
The disposal of 80-O16B must be managed as hazardous waste. Under no circumstances

should it be disposed of down the drain.[5][6]

Waste Collection:

Collect all waste containing 80-O16B, including unused solutions, contaminated

consumables (e.g., pipette tips, vials), and spill cleanup materials, in a designated and

properly labeled hazardous waste container.

The container must be compatible with ethanol and clearly marked with "Hazardous

Waste" and the specific contents (e.g., "80-O16B in Ethanol").

Waste Segregation:

Segregate the 80-O16B waste stream from other laboratory waste to prevent accidental

mixing with incompatible chemicals.

Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from sources of ignition.
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Ensure the storage area is compliant with all local regulations for hazardous waste

storage.

Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to 80-O16B
and its disposal.

Parameter Value Reference

CAS Number 1624618-02-5 [1][2][3]

Molecular Formula C39H78N2O4S4 [1][2]

Formulation 10 mg/ml solution in ethanol [1][2]

Ethanol Concentration

Requiring Hazardous Waste

Disposal

≥ 24% [4]

Experimental Protocols
This document focuses on disposal procedures. For experimental protocols involving the use of

80-O16B in the generation of lipid nanoparticles for genome editing, refer to the following

publications:

Li, Y., Bolinger, J., Yu, Y., et al. Intracellular delivery and biodistribution study of

CRISPR/Cas9 ribonucleoprotein loaded bioreducible lipidoid nanoparticles. Biomater. Sci.

7(2), 596-606 (2019).
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Tang, Q., Liu, J., Jiang, Y., et al. Cell-selective messenger RNA delivery and CRISPR/Cas9

genome editing by modulating the interface of phenylboronic acid-derived lipid nanoparticles

and cellular surface sialic acid. ACS Appl. Mater. Interfaces 11(50), 46585-46590 (2019).

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 80-
O16B.
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80-O16B Disposal Workflow
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Caption: Logical workflow for the safe disposal of 80-O16B waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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